Octyl formate
Octyl formate
Octyl formate is one of the flavor volatile components reported in blackberries, mushrooms and certain varieties of rice.
Octyl formate, also known as octyl methanoate or octyl formic acid, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Octyl formate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Octyl formate has been primarily detected in urine. Within the cell, octyl formate is primarily located in the membrane (predicted from logP) and cytoplasm. Octyl formate can be biosynthesized from octan-1-ol. Octyl formate is a cucumber, fruity, and orange tasting compound that can be found in herbs and spices. This makes octyl formate a potential biomarker for the consumption of this food product.
Octyl formate is a formate ester of octan-1-ol. It has a role as a metabolite. It derives from an octan-1-ol.
Octyl formate, also known as octyl methanoate or octyl formic acid, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Octyl formate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Octyl formate has been primarily detected in urine. Within the cell, octyl formate is primarily located in the membrane (predicted from logP) and cytoplasm. Octyl formate can be biosynthesized from octan-1-ol. Octyl formate is a cucumber, fruity, and orange tasting compound that can be found in herbs and spices. This makes octyl formate a potential biomarker for the consumption of this food product.
Octyl formate is a formate ester of octan-1-ol. It has a role as a metabolite. It derives from an octan-1-ol.
Brand Name:
Vulcanchem
CAS No.:
112-32-3
VCID:
VC21005752
InChI:
InChI=1S/C9H18O2/c1-2-3-4-5-6-7-8-11-9-10/h9H,2-8H2,1H3
SMILES:
CCCCCCCCOC=O
Molecular Formula:
C9H18O2
Molecular Weight:
158.24 g/mol
Octyl formate
CAS No.: 112-32-3
Cat. No.: VC21005752
Molecular Formula: C9H18O2
Molecular Weight: 158.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Octyl formate is one of the flavor volatile components reported in blackberries, mushrooms and certain varieties of rice. Octyl formate, also known as octyl methanoate or octyl formic acid, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Octyl formate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Octyl formate has been primarily detected in urine. Within the cell, octyl formate is primarily located in the membrane (predicted from logP) and cytoplasm. Octyl formate can be biosynthesized from octan-1-ol. Octyl formate is a cucumber, fruity, and orange tasting compound that can be found in herbs and spices. This makes octyl formate a potential biomarker for the consumption of this food product. Octyl formate is a formate ester of octan-1-ol. It has a role as a metabolite. It derives from an octan-1-ol. |
|---|---|
| CAS No. | 112-32-3 |
| Molecular Formula | C9H18O2 |
| Molecular Weight | 158.24 g/mol |
| IUPAC Name | octyl formate |
| Standard InChI | InChI=1S/C9H18O2/c1-2-3-4-5-6-7-8-11-9-10/h9H,2-8H2,1H3 |
| Standard InChI Key | AVBRYQRTMPHARE-UHFFFAOYSA-N |
| SMILES | CCCCCCCCOC=O |
| Canonical SMILES | CCCCCCCCOC=O |
| Boiling Point | 198.8 °C |
| Melting Point | -39.1 °C -39.1°C |
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